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Compound of Interest

Compound Name: Ethyl 2-chloro-6-methoxybenzoate

CAS No.: 172217-12-8

Cat. No.: B3245771

Get Quote

Executive Summary: Immediate Directive
Ethyl 2-chloro-6-methoxybenzoate is a halogenated organic compound.[1][2][3][4] It MUST

be disposed of in a dedicated Halogenated Organic Waste stream.

DO NOT pour down the drain (Strict prohibition).[5][6]

DO NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) unless unavoidable

during synthesis; mixing increases disposal costs by up to 300%.

DO NOT dispose of in regular trash.

Chemical Profile & Disposal Rationale
To dispose of a chemical safely, you must understand its structural vulnerabilities and

combustion byproducts.

Chemical Structure: Benzoic acid derivative containing a Chlorine atom (Position 2), a

Methoxy group (Position 6), and an Ethyl ester.
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The Critical Hazard (The "Why"): The presence of the Chlorine atom dictates the disposal

path. When halogenated compounds are incinerated at standard temperatures (used for

non-halogenated waste), they release acidic gases (HCl) and can form dioxins and furans—

highly toxic, persistent environmental pollutants.

Disposal Fate: This compound requires high-temperature incineration (>1100°C) with

specific flue gas scrubbing to neutralize the hydrochloric acid generated during combustion

[1].

Property Data Implications for Disposal

Waste Class Halogenated Organic
Must be segregated from non-

halogenated fuels.[5]

Flammability Combustible Liquid/Solid
Keep away from oxidizers;

store in flammable cabinets.

Reactivity Ester Hydrolysis

Avoid mixing with strong

acids/bases in waste

containers to prevent

exothermic hydrolysis and

pressure buildup.

RCRA Status Hazardous Waste

Regulated under RCRA

(Resource Conservation and

Recovery Act).[7]

Step-by-Step Disposal Protocol
Phase 1: Segregation (The Golden Rule)

Action: Designate a specific waste container labeled "Halogenated Waste."

Scientific Logic: Mixing this compound with non-halogenated solvents (like pure ethanol or

hexane) "poisons" the cheaper waste stream. Non-halogenated waste is often used for "fuel

blending" (energy recovery). Once contaminated with halogens (>1000 ppm), the entire

volume must be treated as halogenated, significantly increasing the carbon footprint and

financial cost of disposal [2].

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 7 Tech Support

https://ehs.cornell.edu/book/export/html/1312
https://sites.rowan.edu/facilities/_docs/managing-empty-chemical-containers-for-disposal.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3245771?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Phase 2: Container Selection
Material: High-Density Polyethylene (HDPE) or Amber Glass.

Avoid: Metal cans if the waste stream is potentially acidic (due to hydrolysis of the ester), as

this can corrode the container.

Headspace: Leave at least 10% headspace in the container.

Reasoning: Volatile expansion and potential slow hydrolysis can generate pressure. A full

bottle risks rupture.

Phase 3: Labeling
Every container must have a hazardous waste tag attached before the first drop of waste is

added.

Required Fields:

Full Chemical Name: "Ethyl 2-chloro-6-methoxybenzoate" (No abbreviations/formulas).

Hazard Checkbox: [x] Toxic, [x] Irritant.

Constituents: If in solution, list the solvent (e.g., "90% Dichloromethane, 10% Ethyl 2-
chloro-6-methoxybenzoate").

Phase 4: Satellite Accumulation Area (SAA)
Store the container in your lab's designated SAA.[8]

Secondary Containment: The bottle must sit in a tray capable of holding 110% of the

container's volume to capture spills.

Cap Management: Keep the cap tightly closed unless actively adding waste.[5][8] (Open

caps are the #1 EPA violation in laboratories) [3].

Workflow Visualization
The following diagram outlines the decision logic for handling this specific intermediate.
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Critical Decision Point

Waste Generation:
Ethyl 2-chloro-6-methoxybenzoate

Is it mixed with other solvents?

Analyze Mixture Composition

Mixture

HALOGENATED WASTE STREAM
(High Temp Incineration)

Pure Compound

Contains >1% Halogens

NON-HALOGENATED STREAM
(Fuel Blending)

Contains 0% Halogens

Segregate: Do NOT mix with
Acetone/Ethanol/Hexane

Label: 'Contains Halogens'
List all constituents

Click to download full resolution via product page

Figure 1: Decision logic for segregating halogenated intermediates. Note that even small

amounts of this compound render a non-halogenated solvent stream "Halogenated."

Empty Container Disposal (RCRA "Empty")
Once the reagent bottle is used, it is not automatically trash. It must be "RCRA Empty" [4].[7][9]

P-List Check: This compound is generally not "P-listed" (acutely toxic), so triple rinsing is not

strictly mandated by federal law, but is Best Practice.

The "One-Inch" Rule: Ensure all pourable liquid is removed.[7] No more than 1 inch (2.5 cm)

of residue may remain.[4][7][9]
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Defacement: Cross out the label. Mark "EMPTY" clearly.

Disposal: Place the empty, defaced bottle in the "Glass Trash" or "Recycling" bin depending

on your facility's specific glass protocols. Do not recap the empty bottle before throwing it in

the trash (prevents pressure buildup in compactors).

Spill Contingency Plan
Minor Spill (<100 mL):

Alert nearby personnel.

Wear Nitrile gloves and safety goggles.

Absorb with Vermiculite or Sand. Do not use paper towels if the substance is hot or mixed

with oxidizers.

Scoop material into a jar, label it "Debris from Halogenated Spill," and treat as hazardous

waste.

Clean surface with soap and water.

Skin Contact: Wash immediately with soap and water for 15 minutes. The ester can

hydrolyze on the skin to form irritating acids.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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